![molecular formula C8H14O3 B1342309 2-[(1S,2R)-2-hydroxycyclohexyl]acetic acid CAS No. 884048-54-8](/img/structure/B1342309.png)
2-[(1S,2R)-2-hydroxycyclohexyl]acetic acid
Description
2-[(1S,2R)-2-hydroxycyclohexyl]acetic acid is a chiral compound that can exist in enantiomerically pure forms. The compound is derived from cyclohexanone and features a hydroxycyclohexyl group attached to an acetic acid moiety. The stereochemistry of the compound is crucial for its biological activity and potential applications in pharmaceuticals and organic synthesis.
Synthesis Analysis
The synthesis of the enantiomers of this compound has been reported to be efficient and scalable. The (S)-isomer can be prepared in a 30% overall yield over six steps, while the (R)-isomer can be obtained in a 27% yield over seven steps starting from cyclohexanone . Another related synthesis involves the Michael reaction of a diastereomerically pure oxazepine dione with 1-nitrocyclohexene, followed by acid hydrolysis to yield an optically active (2-nitrocyclohexyl)acetic acid . This method showcases the utility of asymmetric synthesis techniques in obtaining chiral building blocks.
Molecular Structure Analysis
The molecular structure of related cyclohexyl-based compounds has been characterized using various techniques, including NMR and X-ray crystallography. For instance, the crystal structure of a related compound, 2-oxo-1,2-dihydropyridine-1-acetic acid, was determined, revealing a ketonic configuration and a one-dimensional folded chain structure formed by intermolecular hydrogen bonds . Although not directly related to this compound, these studies provide insight into the structural characteristics of cyclohexyl-based compounds.
Chemical Reactions Analysis
The reactivity of cyclohexyl-based compounds can be diverse. For example, the synthesis of a functionalized cyclohexene skeleton involved ring-closing metathesis and diastereoselective Grignard reactions, indicating the potential for various chemical transformations . Additionally, the synthesis of monoamidic derivatives of cyclohexanedicarboxylic acids for potential ACE inhibitor activity demonstrates the versatility of cyclohexyl-based compounds in medicinal chemistry .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its chiral structure and functional groups. The presence of the hydroxyl and acetic acid groups suggests that the compound would exhibit hydrogen bonding and could form stable crystalline structures. The stereochemistry would affect its physical properties such as solubility, melting point, and optical rotation. The reactivity of the compound would be influenced by the electron-donating effects of the hydroxyl group and the electron-withdrawing effects of the acetic acid moiety.
Scientific Research Applications
Antioxidant and Enzyme Inhibitory Activities
A study by Ikram et al. (2015) synthesized Schiff base ligands derived from an amino acid similar to 2-[(1S,2R)-2-hydroxycyclohexyl]acetic acid and investigated their metal complexes for antioxidant properties and xanthine oxidase inhibitory activities. The zinc complex, in particular, showed significant inhibitory activity, suggesting potential applications in managing conditions like gout or oxidative stress-related diseases (Ikram et al., 2015).
Natural Product Derivation
Shen et al. (2013) isolated a new cyclohexylacetic acid derivative from Emilia sonchifolia, highlighting the compound's occurrence in nature and potential for pharmaceutical applications. The study underscores the importance of such compounds in the discovery and development of new drugs (Shen et al., 2013).
Kinetic Resolution and Stereoselective Synthesis
Research by Shinisha and Sunoj (2009) on the kinetic resolution of cyclohexane-1,2-diols through stereoselective acylation demonstrates the application of cyclohexyl derivatives in achieving enantiomerically pure substances. This process is crucial for the synthesis of stereospecific pharmaceuticals (Shinisha & Sunoj, 2009).
Stereoselective Synthesis of Phosphonic Acids
Louaisil et al. (2009) described the stereoselective synthesis of new α-amino-β-hydroxy six-membered heterocyclic phosphonic acids, showing the utility of cyclohexylacetic acid derivatives in synthesizing complex organic molecules with potential biological activity (Louaisil et al., 2009).
Enantioselective Synthesis
Vamos and Kobayashi (2008) reported the efficient and scalable preparation of both enantiomers of 2-(1-hydroxy-2-oxocyclohexyl)acetic acid, highlighting the importance of such compounds in the enantioselective synthesis of drugs and other bioactive molecules (Vamos & Kobayashi, 2008).
properties
IUPAC Name |
2-[(1S,2R)-2-hydroxycyclohexyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-7-4-2-1-3-6(7)5-8(10)11/h6-7,9H,1-5H2,(H,10,11)/t6-,7+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYQHECIEBLERJ-NKWVEPMBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC[C@H]([C@@H](C1)CC(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101278261 | |
Record name | (1S,2R)-2-Hydroxycyclohexaneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101278261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
884048-54-8 | |
Record name | (1S,2R)-2-Hydroxycyclohexaneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=884048-54-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1S,2R)-2-Hydroxycyclohexaneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101278261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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